molecular formula C13H12O3 B1614611 Furfuryl phenylacetate CAS No. 36707-28-5

Furfuryl phenylacetate

Cat. No. B1614611
CAS RN: 36707-28-5
M. Wt: 216.23 g/mol
InChI Key: RQIJJMRWUPHQGB-UHFFFAOYSA-N
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Description

Furfuryl phenylacetate is a useful research compound. Its molecular formula is C13H12O3 and its molecular weight is 216.23 g/mol. The purity is usually 95%.
The exact mass of the compound Furfuryl phenylacetate is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 9188. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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properties

CAS RN

36707-28-5

Product Name

Furfuryl phenylacetate

Molecular Formula

C13H12O3

Molecular Weight

216.23 g/mol

IUPAC Name

furan-2-ylmethyl 2-phenylacetate

InChI

InChI=1S/C13H12O3/c14-13(9-11-5-2-1-3-6-11)16-10-12-7-4-8-15-12/h1-8H,9-10H2

InChI Key

RQIJJMRWUPHQGB-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)CC(=O)OCC2=CC=CO2

Canonical SMILES

C1=CC=C(C=C1)CC(=O)OCC2=CC=CO2

Other CAS RN

36707-28-5

Origin of Product

United States

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